Cas no 934178-96-8 (5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine)
934178-96-8 structure
Product Name:5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine
CAS No:934178-96-8
MF:C13H10BrN3O2S
MW:352.20640039444
CID:2144959
Update Time:2023-08-04
5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine
- QFSKXJBOHKJOJD-UHFFFAOYSA-N
- 5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine
-
- Inchi: 1S/C13H10BrN3O2S/c1-9-2-4-10(5-3-9)20(18,19)17-7-12(14)11-6-15-8-16-13(11)17/h2-8H,1H3
- InChI Key: QFSKXJBOHKJOJD-UHFFFAOYSA-N
- SMILES: BrC1=CN(C2C1=CN=CN=2)S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 445
- Topological Polar Surface Area: 73.2
5-Bromo-7-tosyl-7H-pyrrolo[2,3-d]pyrimidine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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